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Compound of Interest

Compound Name:
Benzyl 2-(4-

hydroxyphenyl)acetate

Cat. No.: B132231 Get Quote

An In-depth Technical Guide to Benzyl 2-(4-hydroxyphenyl)acetate

Abstract

Benzyl 2-(4-hydroxyphenyl)acetate is an aromatic ester with the molecular formula

C₁₅H₁₄O₃. Characterized by a benzyl group ester-linked to a 4-hydroxyphenylacetic acid

moiety, this compound holds interest in pharmaceutical and materials science research. Its

structural features, including a reactive hydroxyl group and an ester linkage, make it a versatile

intermediate in organic synthesis. Notably, it is explored as a potential prodrug for 4-

hydroxyphenylacetic acid, a compound with known biological activities. Research also

suggests potential applications leveraging its aromatic structure in the development of novel

liquid crystals. This document provides a comprehensive overview of its chemical and physical

properties, synthesis protocols, potential biological significance, and safety considerations,

tailored for researchers, scientists, and professionals in drug development.

Chemical Identity and Physical Properties
Benzyl 2-(4-hydroxyphenyl)acetate is classified as an aromatic ester. The presence of both a

phenolic hydroxyl group and a benzyl ester functional group dictates its chemical reactivity and

physical characteristics.[1]
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A comprehensive list of chemical identifiers for Benzyl 2-(4-hydroxyphenyl)acetate is

provided below, facilitating its unambiguous identification in databases and literature.

Identifier Value

IUPAC Name benzyl 2-(4-hydroxyphenyl)acetate[2]

CAS Number 27727-37-3[2]

Molecular Formula C₁₅H₁₄O₃[1][2]

Molecular Weight 242.27 g/mol [2]

Canonical SMILES
C1=CC=C(C=C1)COC(=O)CC2=CC=C(C=C2)

O[2]

InChI

InChI=1S/C15H14O3/c16-14-8-6-12(7-9-14)10-

15(17)18-11-13-4-2-1-3-5-13/h1-9,16H,10-

11H2[2]

InChIKey IUGQFMIATSVYLK-UHFFFAOYSA-N[2]

Synonyms

(p-Hydroxyphenyl)acetic Acid Benzyl Ester,

Benzyl 4-Hydroxyphenylacetate, 4-Hydroxy-

benzeneacetic Acid Phenylmethyl Ester[2]

Physicochemical Properties
Experimental data on the physical properties of Benzyl 2-(4-hydroxyphenyl)acetate are not

extensively reported. The values presented below are primarily computed properties from

publicly available chemical databases.
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Property Value Notes

XLogP3 2.8 Computed

Polar Surface Area 46.5 Å² Computed

Melting Point Data not available

Boiling Point Data not available

Solubility Data not available

Expected to be soluble in

organic solvents like ethanol,

DMSO, and DMF.

Synthesis and Experimental Protocols
Benzyl 2-(4-hydroxyphenyl)acetate can be synthesized through standard organic chemistry

reactions. The most common methods involve the formation of an ester bond between 4-

hydroxyphenylacetic acid and benzyl alcohol.[1]

Synthesis Methodologies
Fischer Esterification: This acid-catalyzed method involves the direct reaction of 4-

hydroxyphenylacetic acid with benzyl alcohol. The reaction is typically heated under reflux to

drive the equilibrium towards the product.[1]

Transesterification/Alkylation: An alternative route involves the reaction of a salt of the

carboxylic acid, such as sodium 4-hydroxyphenylacetate, with benzyl chloride or benzyl

bromide in an aprotic solvent like dimethylformamide (DMF).[1]

General Experimental Protocol: Fischer Esterification
This protocol describes a general procedure for the synthesis of Benzyl 2-(4-
hydroxyphenyl)acetate via Fischer Esterification.

Materials:

4-Hydroxyphenylacetic acid (1.0 eq)

Benzyl alcohol (~10 eq, used as solvent and reagent)
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Concentrated Sulfuric Acid (catalytic amount, e.g., 0.05 eq)

Sodium bicarbonate (saturated aqueous solution)

Brine (saturated aqueous NaCl solution)

Anhydrous Magnesium Sulfate (or Sodium Sulfate)

Ethyl acetate

Hexane

Procedure:

To a round-bottom flask, add 4-hydroxyphenylacetic acid and an excess of benzyl alcohol.

Slowly add a catalytic amount of concentrated sulfuric acid to the mixture while stirring.

Fit the flask with a reflux condenser and heat the mixture to reflux (typically 100-120 °C).

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, allow the reaction mixture to cool to room temperature.

Dilute the mixture with ethyl acetate and transfer it to a separatory funnel.

Wash the organic layer sequentially with water, saturated sodium bicarbonate solution (to

neutralize the acid catalyst), and finally with brine.

Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate the solvent

under reduced pressure using a rotary evaporator.

The crude product can be purified by silica gel column chromatography, typically using a

gradient of ethyl acetate in hexane as the eluent.
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Fig. 1: General workflow for the synthesis of Benzyl 2-(4-hydroxyphenyl)acetate.
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Spectroscopic Analysis
Specific experimental spectral data for Benzyl 2-(4-hydroxyphenyl)acetate is not widely

published. The following table summarizes the expected characteristic signals based on its

chemical structure and data from analogous compounds like benzyl acetate.[3]

Spectroscopy Expected Signals

¹H-NMR

~9-10 ppm: Singlet, 1H (phenolic -OH)~7.3

ppm: Multiplet, 5H (benzyl aromatic C-H)~7.1

ppm: Doublet, 2H (aromatic C-H ortho to

CH₂)~6.7 ppm: Doublet, 2H (aromatic C-H ortho

to OH)~5.1 ppm: Singlet, 2H (benzyl -CH₂-

O)~3.6 ppm: Singlet, 2H (-CH₂-C=O)

¹³C-NMR

~172 ppm: Ester Carbonyl (C=O)~156 ppm:

Aromatic C-OH~136 ppm: Aromatic C-ipso

(benzyl ring)~130 ppm: Aromatic C-H (para to

OH)~128 ppm: Aromatic C-H (benzyl ring)~125

ppm: Aromatic C-ipso (phenylacetate ring)~115

ppm: Aromatic C-H (ortho to OH)~67 ppm:

Benzyl Methylene (-CH₂-O)~41 ppm: Methylene

(-CH₂-C=O)

IR (cm⁻¹)

3400-3200 (broad): O-H stretch (phenol)3100-

3000: Aromatic C-H stretch~1735: C=O stretch

(ester)[3]~1250: C-O stretch (ester)[3]

Mass Spec (EI)

m/z 242: Molecular Ion (M⁺)m/z 151: [M -

C₇H₇]⁺ (loss of benzyl group)m/z 107: [C₇H₇O]⁺

(hydroxytropylium ion)m/z 91: [C₇H₇]⁺ (tropylium

ion, base peak)[3]

Biological Activity and Potential Applications
Research into Benzyl 2-(4-hydroxyphenyl)acetate is limited, but its structure suggests

several areas of application in drug development and materials science.[1]
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Prodrug Development: The benzyl ester can function as a protecting group that is

susceptible to cleavage by esterase enzymes in the body. This makes it a potential prodrug

for 4-hydroxyphenylacetic acid (4-HPA), a compound noted for its potential therapeutic

effects.[1] This strategy can be used to improve the bioavailability or modify the release

profile of the active agent.

Synthetic Intermediate: With reactive hydroxyl and ester groups, it serves as a useful

building block in organic synthesis for creating more complex molecules.[1] It is known as an

intermediate in the preparation of Camostat metabolites, which are relevant in

pharmaceutical research.[4]

Potential Bioactivity: While specific studies are scarce, the parent compound 4-HPA and its

derivatives are known to possess antioxidant properties due to the phenolic hydroxyl group's

ability to scavenge free radicals.[1] Anti-inflammatory and antimicrobial activities have also

been suggested for related compounds.[1]

Liquid Crystals: The rigid aromatic structure of the molecule makes it a candidate for

investigation in the field of liquid crystal materials.[1]
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Fig. 2: Conceptual pathway of Benzyl 2-(4-hydroxyphenyl)acetate as a prodrug.

Safety and Handling
A specific Safety Data Sheet (SDS) for Benzyl 2-(4-hydroxyphenyl)acetate is not readily

available. Therefore, it should be handled with the standard precautions for laboratory

chemicals. The safety profile can be inferred from its functional groups and data on similar

compounds like benzyl acetate. The presence of an ester linkage and aromatic rings suggests

potential for mild skin and eye irritation.

General Precautions:
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Wear appropriate Personal Protective Equipment (PPE), including safety goggles, gloves,

and a lab coat.

Handle in a well-ventilated area or a chemical fume hood.

Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Conclusion
Benzyl 2-(4-hydroxyphenyl)acetate is a compound of significant interest due to its versatile

chemical nature and potential applications, particularly as a synthetic intermediate and a

prodrug candidate. While comprehensive experimental data on its physical and biological

properties are still emerging, its structural characteristics provide a strong basis for its

exploration in medicinal chemistry and materials science. This guide summarizes the current

knowledge to support and encourage further research and development involving this

promising molecule.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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